Cas no 864939-52-6 (4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide)

• Product Name: 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide
• CAS No: 864939-52-6
• MF: C₂₂H₂₃N₃O₃S
• MW: 409.50132393837
• CID: 6068050
• PubChem ID: 18558936
• Update Time: 2025-06-08

4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide
• 4-(N-benzyl-N-ethylsulfamoyl)-N-(6-methylpyridin-2-yl)benzamide
• Benzamide, 4-[[ethyl(phenylmethyl)amino]sulfonyl]-N-(6-methyl-2-pyridinyl)-
• 864939-52-6
• AKOS024605148
• F1302-0468
• 4-[benzyl(ethyl)sulfamoyl]-N-(6-methylpyridin-2-yl)benzamide

• Inchi： 1S/C22H23N3O3S/c1-3-25(16-18-9-5-4-6-10-18)29(27,28)20-14-12-19(13-15-20)22(26)24-21-11-7-8-17(2)23-21/h4-15H,3,16H2,1-2H3,(H,23,24,26)
• InChI Key： VWVGBONTQSAJGC-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)C1=CC=C(S(N(CC)CC2=CC=CC=C2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 409.14601278g/mol
• Monoisotopic Mass: 409.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 620
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.8Ų

Experimental Properties

• Density: 1.277±0.06 g/cm3(Predicted)
• pka: 11.28±0.70(Predicted)

Additional information on 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide

Recent Advances in the Study of 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide (CAS: 864939-52-6)

In recent years, the compound 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide (CAS: 864939-52-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique sulfamoyl benzamide structure, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological targets. The following research brief provides an overview of the latest findings related to this compound, including its synthesis, mechanism of action, and potential clinical implications.

The synthesis of 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to achieve higher efficiency and scalability. The compound's structural features, including the sulfamoyl group and the pyridine moiety, are critical for its biological activity, as demonstrated by structure-activity relationship (SAR) studies. These studies highlight the importance of the benzyl(ethyl)sulfamoyl group in enhancing binding affinity to target proteins.

Recent pharmacological investigations have revealed that 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. In vitro and in vivo studies have shown that the compound effectively reduces the production of pro-inflammatory cytokines, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary data indicate that the compound may have applications in oncology, where it has been shown to inhibit the proliferation of cancer cells in specific models.

One of the most promising aspects of this compound is its selectivity profile. Unlike many broad-spectrum inhibitors, 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide demonstrates high specificity for its target enzymes, minimizing off-target effects. This selectivity is attributed to the precise interactions between the compound's functional groups and the active sites of the target proteins. Such specificity is a key advantage in drug development, as it reduces the likelihood of adverse effects and enhances therapeutic efficacy.

Despite these encouraging findings, challenges remain in the development of 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide as a clinical candidate. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle delivery systems, to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials.

In conclusion, 4-benzyl(ethyl)sulfamoyl-N-(6-methylpyridin-2-yl)benzamide (CAS: 864939-52-6) represents a promising candidate for the treatment of inflammatory and potentially oncological conditions. Its unique structural features and selective mechanism of action make it a valuable subject of ongoing research. Future studies will focus on optimizing its pharmacokinetic properties and evaluating its safety and efficacy in human trials. The continued exploration of this compound underscores the importance of innovative chemical entities in advancing therapeutic options for complex diseases.